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Compound of Interest

Compound Name: Fraxin

Cat. No.: B1674053 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical compounds is a critical aspect of laboratory operations. This guide

provides detailed, step-by-step procedures for the proper disposal of Fraxin, a naturally

occurring coumarin glycoside. The following protocols are based on established guidelines for

the management of laboratory chemical waste and are designed to ensure safety and

regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's specific

chemical hygiene plan and local regulations. All personnel handling chemical waste must be

trained in proper waste handling and disposal procedures.

Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is required.

General Handling:

Avoid generating dust.

Wash hands thoroughly after handling.[1]
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Although one Safety Data Sheet (SDS) indicates that Fraxin is not classified as a hazardous

substance, it is prudent to handle it as potentially hazardous until more information is

available.[1][2]

Quantitative Data Summary
The following table summarizes key physicochemical properties of Fraxin for proper waste

labeling and documentation.

Property Value

Chemical Name
8-(β-D-glucopyranosyloxy)-7-hydroxy-6-

methoxy-2H-1-benzopyran-2-one

Synonyms Fraxetin 8-glucoside, Fraxoside

CAS Number 524-30-1

Molecular Formula C₁₆H₁₈O₁₀[1][3]

Molecular Weight 370.31 g/mol

Appearance Yellow needle-like crystals or crystalline solid

Solubility

Slightly soluble in cold water; easily soluble in

hot water and hot ethanol; soluble in DMSO and

dimethyl formamide; actually insoluble in ether.

Melting Point 205-208°C

Stability
Stable under neutral or acidic conditions;

decomposes under alkaline conditions.

Step-by-Step Disposal Protocol
All waste containing Fraxin, including the pure compound, solutions, and contaminated

materials, should be treated as chemical waste.

Waste Collection:
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Solid Waste: Collect unused or expired Fraxin powder in a designated, compatible, and

clearly labeled waste container.

Liquid Waste: Collect solutions containing Fraxin in a separate, leak-proof container. Do

not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that are

contaminated with Fraxin should be collected as chemically contaminated solid waste.

Container Selection and Labeling:

Use appropriate, leak-proof containers made of a material compatible with the waste. The

original container can be a good option for waste storage.

All waste containers must be clearly labeled with "Hazardous Waste" (or as required by

your institution), the full chemical name "Fraxin," and an indication of the hazard(s) (e.g.,

"Chemical Waste for Incineration").

Segregation and Storage:

Store waste containers in a designated and secure waste accumulation area.

Segregate Fraxin waste from incompatible materials. Given its glycosidic nature, it should

be kept separate from strong acids and bases which could cause hydrolysis.

Disposal Method:

The preferred method for the disposal of Fraxin is through a licensed chemical waste

disposal company, which will typically involve incineration.

Do not dispose of Fraxin down the drain or in the regular trash.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Adhere to all local, state, and federal regulations for hazardous waste disposal.
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Experimental Protocols
While specific experimental protocols for the disposal of Fraxin are not detailed in the provided

search results, the general principle for the disposal of many organic laboratory chemicals,

including glycosides, is high-temperature incineration by a licensed waste management facility.

Chemical neutralization may be an option for dilute aqueous solutions, but given that Fraxin
decomposes under alkaline conditions, this would need to be carefully controlled and is

generally not recommended for bulk disposal in a laboratory setting without specific protocols

and validation.
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Caption: Workflow for the safe disposal of Fraxin.
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Fraxin Disposal Chemical Considerations
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Caption: Chemical stability considerations for Fraxin disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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